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Compound of Interest

Compound Name: C.I. Direct yellow 27

Cat. No.: B12372912 Get Quote

Solubility Profile of C.I. Direct Yellow 27: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Direct Yellow
27 (C.I. 13950; CAS 10190-68-8), a monoazo dye. Due to the limited availability of specific

quantitative solubility data in public literature, this document focuses on presenting the

available qualitative information, factors influencing its solubility, and detailed experimental

protocols for determining its solubility in aqueous and organic solvents.

Introduction to C.I. Direct Yellow 27
C.I. Direct Yellow 27 is a water-soluble dye primarily used for coloring cellulosic fibers such as

cotton, viscose, and paper. Its chemical structure, containing sulfonic acid groups, imparts its

solubility in aqueous media. Understanding the solubility of this dye is crucial for its application

in various industrial processes, ensuring optimal dye bath preparation, stability, and consistent

coloration.

Qualitative and Quantitative Solubility Data
A comprehensive review of available literature indicates a general qualitative understanding of

C.I. Direct Yellow 27's solubility. However, precise quantitative data is sparse.
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Table 1: Qualitative Solubility of C.I. Direct Yellow 27

Solvent Solubility Description Observation

Water Soluble
Forms a lemon yellow

solution[1][2].

Ethanol Slightly Soluble
Forms a yellowish solution[1]

[2].

Cellosolve (Ethylene Glycol

Ether)
Soluble -

Benzene Slightly Soluble -

Carbon Tetrachloride Slightly Soluble -

Other Organic Solvents Insoluble -

One source indicates a quantitative solubility of 50 g/L in water at 90°C. However, this is a

single data point, and further experimental verification across a range of temperatures is

recommended.

Factors Influencing Solubility
The solubility of direct dyes like C.I. Direct Yellow 27 is influenced by several factors:

Temperature: Generally, the solubility of direct dyes in water increases with a rise in

temperature.

pH: The pH of the aqueous solution can affect the dye's solubility and stability.

Presence of Electrolytes: High concentrations of salts can decrease the solubility of some

direct dyes (salting out effect).

Water Hardness: The presence of calcium and magnesium ions in hard water can lead to the

formation of insoluble precipitates, affecting the dyeing process.

Experimental Protocols for Solubility Determination
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To empower researchers to obtain precise quantitative solubility data for C.I. Direct Yellow 27,

two robust experimental protocols are detailed below: the Gravimetric Method and the

Spectrophotometric Method.

Gravimetric Method
This method directly measures the mass of the dissolved dye in a known volume of a saturated

solution. It is a fundamental and widely used technique for solubility determination.

4.1.1. Detailed Methodology

Preparation of Saturated Solution:

Add an excess amount of C.I. Direct Yellow 27 powder to a known volume of the desired

solvent (e.g., deionized water, ethanol) in a sealed, temperature-controlled vessel.

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached. The presence of undissolved solid is necessary to confirm

saturation.

Separation of Saturated Solution:

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-

cooled syringe fitted with a filter (e.g., 0.45 µm) to avoid precipitation or further dissolution

due to temperature changes.

Mass Determination:

Transfer the filtered saturated solution to a pre-weighed, dry container.

Evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a

temperature that does not degrade the dye).

Once the solvent is completely removed, cool the container in a desiccator and weigh it.

Repeat the drying and weighing steps until a constant mass is achieved.
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Calculation of Solubility:

The solubility (S) is calculated using the following formula: S (g/L) = (Mass of dried dye (g)

/ Volume of aliquot (L))

4.1.2. Experimental Workflow
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Gravimetric Method Workflow

Preparation

Separation

Mass Determination

Calculation

Add excess C.I. Direct Yellow 27 to solvent

Equilibrate at constant temperature with agitation

Allow solid to settle

Filter supernatant

Evaporate solvent from known volume of filtrate

Dry residue to constant weight

Calculate solubility (g/L)
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Spectrophotometric Method Workflow

Calibration Curve Preparation

Saturated Solution Analysis

Solubility Calculation

Prepare stock solution of known concentration

Create series of standard dilutions

Measure absorbance of standards at λmax

Plot Absorbance vs. Concentration

Determine concentration from calibration curve

Prepare saturated solution and filter

Dilute filtrate to fall within calibration range

Measure absorbance of diluted solution at λmax

Apply dilution factor to find solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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